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Compound of Interest

Compound Name: Benalaxyl-d5

Cat. No.: B12426397 Get Quote

Benalaxyl-d5, a deuterated form of the fungicide Benalaxyl, requires careful and compliant

disposal to mitigate environmental risks. Due to its classification as being very toxic to aquatic

life with long-lasting effects, it is imperative that this chemical waste is not disposed of through

standard laboratory drains or as regular trash.[1] Adherence to local, regional, and national

regulations is paramount for ensuring safety and environmental protection.

Regulatory and Safety Data Overview
The disposal of Benalaxyl-d5 is governed by regulations established by bodies such as the

U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA). These regulations provide a framework for the safe handling, storage,

and disposal of hazardous chemical waste in laboratory settings.[2][3] Key quantitative limits

and requirements are summarized in the table below.
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Regulatory
Guideline

Specification Details Citation

EPA RCRA
Hazardous Waste

Generator Status

Varies by quantity

generated per month

(VSQG, SQG, LQG).

Each has different

accumulation and

disposal

requirements.

[3]

EPA Subpart K

(Academic Labs)

Maximum On-site

Storage Time

Hazardous waste

must be removed from

the laboratory every

twelve months.

[3]

Satellite Accumulation

Area
Maximum Volume

Up to 55 gallons of

hazardous waste or

one quart of acutely

toxic waste can be

accumulated at or

near the point of

generation.

[3][4]

Container

Management
Closure

Waste containers

must be kept closed at

all times except when

adding or removing

waste.

[2][4]

Labeling Content Identification

All waste containers

must be clearly

labeled with the words

"Hazardous Waste"

and the full chemical

name of the contents.

[4]

Experimental Protocol for Disposal of Benalaxyl-d5

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b12426397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following step-by-step procedure outlines the proper method for the disposal of Benalaxyl-
d5 waste in a laboratory setting. This protocol is designed to ensure compliance with safety

and environmental regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

A designated and properly labeled hazardous waste container (chemically compatible, e.g., a

high-density polyethylene (HDPE) bottle with a screw cap).

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads, sand).

Procedure:

Preparation and PPE:

Ensure you are in a well-ventilated area, such as a chemical fume hood.

Don appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Collection:

Carefully transfer the Benalaxyl-d5 waste into a designated hazardous waste container.

If the waste is in a solid form, use a dedicated spatula or scoop.

For liquid waste, use a funnel to avoid spills.

If triple-rinsing a container that held Benalaxyl-d5, the rinsate must also be collected as

hazardous waste.[5]

Container Labeling:

Securely close the waste container.
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Affix a hazardous waste label to the container.

Clearly write the full chemical name, "Benalaxyl-d5," and the approximate quantity on the

label. Do not use abbreviations.

Indicate the date when the first drop of waste was added to the container.

Storage:

Store the labeled waste container in a designated satellite accumulation area within the

laboratory.[4]

The storage area should be away from general traffic and incompatible chemicals.

Ensure the container is stored in secondary containment to prevent spills from spreading.

Disposal Request:

Once the waste container is nearly full (approximately two-thirds) or the accumulation time

limit is approaching, submit a chemical waste pickup request to your institution's

Environmental Health and Safety (EHS) department.[5]

Follow your institution's specific procedures for waste pickup requests.

Emergency Preparedness:

In case of a spill, immediately alert others in the area.

Contain the spill using appropriate absorbent materials.

Collect the contaminated materials and place them in a sealed, labeled hazardous waste

container.

Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Benalaxyl-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12426397?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/product/b12426397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation and Collection

Labeling and Storage
Disposal Request and Pickup

Generate Benalaxyl-d5 Waste

Wear Appropriate PPE

Collect Waste in
Designated Container

Label Container with
'Hazardous Waste' &

Chemical Name

Store in Satellite
Accumulation Area

Container Nearing Full or
Time Limit Approaching?

No

Submit Waste Pickup
Request to EHS

Yes

EHS Collects Waste
for Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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